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Compound of Interest

Compound Name: 3-(Chloromethyl)-5-nitropyridine
Cat. No.: B13113653
Get Quote

Executive Summary: Immediate Action Required

3-(Chloromethyl)-5-nitropyridine (CAS: 72620-13-0) is a dual-hazard intermediate
possessing both a potent alkylating moiety (chloromethyl) and an energetic nitro group.
Improper disposal poses severe risks of delayed blistering (chemical burns), lachrymatory
effects, and uncontrolled exothermic decomposition.

Core Directive:
» NEVER dispose of this compound down the drain.

 NEVER mix with strong alkalis (NaOH/KOH) or oxidizers in the waste stream; this can trigger
rapid decomposition or polymerization.

o ALWAYS segregate as Halogenated Organic Waste.

Chemical Profile & Hazard Assessment

To handle this compound safely, one must understand the causality of its hazards. This is not
merely a "toxic" substance; it is a reactive electrophile.
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Feature Chemical Moiety

Hazard Mechanism

Operational
Implication

Alkylating Agent -CH2CI (Pos. 3)

Rapidly transfers the
alkyl group to
biological nucleophiles
(DNA/Proteins).

High Permeation Risk.
Standard latex gloves
are insufficient. Use
Double-gloved Nitrile
or Silver Shield®

laminates.

Energetic Group -NO2 (Pos. 5)

Increases thermal
sensitivity and shock

potential.

Avoid Heat/Friction.
Do not distill to
dryness. Keep away
from reducing agents

and strong bases.

Acid Generator Pyridine Ring + ClI

Hydrolysis releases
Hydrochloric Acid
(HCI).

Corrosive Vapor.
Waste containers
must be vented or

pressure-rated.

Pre-Disposal Stabilization & Deactivation

Before transferring waste to central storage, you must stabilize the material. The following

protocol utilizes Nucleophilic Substitution to convert the reactive alkyl chloride into a non-toxic

thiosulfate salt.

Protocol A: Deactivation of Trace Residues

(Glassware/Syringes)

Use this for cleaning glassware, spatulas, and minor drips.

The Mechanism: Sodium thiosulfate (

) acts as a soft nucleophile, displacing the chloride ion without the high exotherm associated

with strong hydroxide bases.

Reagents:
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e Deactivation Solution: 10% Sodium Thiosulfate (

) in water.

e Solvent: Acetone or Dichloromethane (to solubilize the organic residue).
Step-by-Step Procedure:

o Dissolve: Rinse the contaminated glassware with a minimal amount of Acetone/DCM to
dissolve the residual pyridine derivative.

e Quench: Add the organic rinse slowly to a beaker containing an excess volume (10x) of the
Deactivation Solution.

o Agitate: Stir the mixture for 24 hours at room temperature. The biphasic nature requires
vigorous stirring to ensure phase transfer and reaction completion.

o Test: Check pH. If highly acidic (due to HCI generation), neutralize carefully with Sodium
Bicarbonate.

o Disposal: The resulting mixture should be labeled as "Deactivated Halogenated Solvent
Waste" and disposed of through your hazardous waste contractor.

Protocol B: Bulk Waste (Pure Substance/Expired Lots)

Do not attempt to chemically deactivate quantities >5g in the lab unless necessary.
Professional incineration is safer.

o Packaging: Place the original container inside a secondary sealable bag (Zip-lock).

o Overpacking: Place the bagged container into a wide-mouth HDPE jar packed with
vermiculite or diatomaceous earth.

o Labeling: Mark clearly: "3-(Chloromethyl)-5-nitropyridine - Corrosive/Toxic - High Nitrogen
Content."

Visualized Workflows
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Diagram 1: Waste Classification Decision Matrix

This logic flow ensures you select the correct waste stream, preventing dangerous
incompatibilities.

Waste Material Identified:
3-(Chloromethyl)-5-nitropyridine

Physical State?

Solid / Pure Substance Solution / Mother Liquor

Is Deactivation Required?
(Trace vs. Bulk)

Bulk (>5g) Trace (<5g) [l

Lab Pack (Overpack) Apply Protocol A
Do Not Dissolve (Thiosulfate Quench)

ontains DCM/Chloroform

Halogenated Waste Stream
(Segregated)

Click to download full resolution via product page

Caption: Decision matrix for segregating bulk solids from liquid waste streams to ensure RCRA
compliance.
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Diagram 2: Deactivation Mechanism (Chemical Logic)

Understanding the reaction prevents procedural errors.

Active Toxin . . o Inert Bunte Salt
(R-CH2-Cl) Dissolve in Acetone Substitution (Sn2 (R-CH2.S-SO3Na)

Transition State

Aqueous Phase (Biphasic Mixing)
Nucleophile \b
(Na25203) NaCl

Click to download full resolution via product page

Caption: Nucleophilic displacement of the chloride by thiosulfate yields a non-toxic Bunte salt.

Emergency Response: Spill Cleanup

In the event of a spill outside the fume hood:

Evacuate: The lachrymatory nature requires immediate respiratory protection. Evacuate the
immediate area.

o PPE: Don SCBA (Self-Contained Breathing Apparatus) or a Full-Face Respirator with
Organic Vapor/Acid Gas cartridges. Wear Silver Shield® gloves.

o Containment: Do not use paper towels (fire risk with nitro compounds). Use vermiculite or
sand to dike and absorb the spill.

e Decontamination:
o Cover the absorbed spill with the Deactivation Solution (10% Thiosulfate).
o Allow to sit for 15 minutes.

o Scoop into a hazardous waste pail labeled "Debris contaminated with Chloromethyl-
Nitropyridine."

Regulatory Compliance (RCRA Context)
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While 3-(Chloromethyl)-5-nitropyridine is not explicitly P-listed or U-listed by name in 40 CFR
261.33, it triggers the following Characteristic Waste Codes:

e D003 (Reactivity): Potential for explosive decomposition if subjected to strong initiating
sources or confinement.

o DO0O01 (Ignitability): If disposed of in flammable solvents (Acetone/MeOH).
o Toxic Characteristic: Due to the chloromethyl group, it must be treated as highly toxic.
Shipping/Transport (DOT):

o UN Number: UN 3261 (Corrosive solid, acidic, organic, n.o.s.) or UN 2811 (Toxic solid,
organic, n.o.s.) depending on the specific vendor's hazard classification.

o Packing Group: Il or IlI.

References

o Jubilant Ingrevia. (2024).[1] Safety Data Sheet: 5-Chloro-2-nitropyridine (Structural Analog).
Retrieved from

o Fisher Scientific. (2025). Safety Data Sheet: 2-(Chloromethyl)pyridine hydrochloride
(Functional Analog). Retrieved from

o National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
National Academies Press. (Chapter 6: Working with Chemicals).

o BenchChem. (2025).[2][3][4] Technical Guide to 2-(Chloromethyl)pyrimidine Derivatives.
Retrieved from

o Cornell University EHS. (2024). Incompatible Chemicals Storage Guide. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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